![molecular formula C16H15F3N4O B2591299 4-(4-Benzoylpiperazin-1-yl)-6-(trifluoromethyl)pyrimidine CAS No. 1775527-47-3](/img/structure/B2591299.png)
4-(4-Benzoylpiperazin-1-yl)-6-(trifluoromethyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(4-Benzoylpiperazin-1-yl)-6-(trifluoromethyl)pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, there are general methods for synthesizing similar compounds. For instance, substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives were designed, synthesized and screened for their in vitro cytotoxic activity .Scientific Research Applications
Synthesis of Heterocyclic Compounds
The synthesis of heterocyclic compounds, which are crucial in the development of new pharmaceuticals, is a significant application of 4-(4-Benzoylpiperazin-1-yl)-6-(trifluoromethyl)pyrimidine. This compound serves as a precursor or intermediate in the creation of various heterocyclic structures with potential biological activities. For example, research has focused on synthesizing novel pyrazolo[3,4-d]pyrimidine derivatives, indicating the importance of pyrimidine analogs in medicinal chemistry due to their antitumor and antimicrobial properties. These derivatives have shown significant biological activity against a range of cancer cell lines, suggesting their potential as therapeutic agents (Guo et al., 2012).
Antiviral and Antitumor Activities
Another crucial application of this compound derivatives is in the development of compounds with antiviral and antitumor activities. Studies have shown that pyrimidine derivatives can inhibit the growth of various human cancer cell lines, including lung and leukemia cells. The synthesis of these compounds involves complex reactions that yield biologically active pyrimidine analogs capable of inhibiting tumor growth and showing potential as antiviral agents (Petrie et al., 1985).
Antimicrobial Activity
The antimicrobial activity of pyrimidine derivatives is another significant area of research. These compounds have been tested against various bacteria and viruses, showcasing their potential as antimicrobial agents. The synthesis of new pyrimidine-based compounds could lead to the development of novel antibiotics to combat resistant bacterial strains, highlighting the versatility of this compound in contributing to the discovery of new antimicrobial drugs (Ali et al., 2003).
Properties
IUPAC Name |
phenyl-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N4O/c17-16(18,19)13-10-14(21-11-20-13)22-6-8-23(9-7-22)15(24)12-4-2-1-3-5-12/h1-5,10-11H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWBGQXGXNCAYPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.